3-[[(1-Ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride

• IUPAC Name: 3-[[(1-ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C12H14FN3O2S/c1-2-16-7-6-12(15-16)14-9-10-4-3-5-11(8-10)19(13,17)18/h3-8H,2,9H2,1H3,(H,14,15)
• InChI Key: ASNLSYZIPQMAPJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=CC(=N1)NCC2=CC(=CC=C2)S(=O)(=O)F
• Molecular Formula: C12H14FN3O2S
• Molecular Weight: 283.32 g/mol

Description

3-[[(1-Ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride , also known by its chemical formula C₁₀H₁₁FN₄O₂S , is a synthetic compound with diverse applications. Let’s explore its properties and functions.

Synthesis Analysis

The synthesis of this compound involves several steps, including the introduction of the benzenesulfonyl fluoride group onto the 1-ethylpyrazole scaffold. Researchers have developed various synthetic routes, optimizing conditions for yield and purity. These methods often employ protecting groups and reagents to achieve the desired product.

Molecular Structure Analysis

The molecular structure of 3-[[(1-Ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride reveals its core components:

• A central 1-ethylpyrazole ring.


• An amino group attached to the pyrazole ring.


• A benzenesulfonyl fluoride moiety linked to the pyrazole nitrogen.


• The fluoride atom at the sulfonyl end.

Chemical Reactions Analysis

This compound participates in various chemical reactions:

• Nucleophilic substitution : The sulfonyl fluoride group can undergo nucleophilic attack, leading to the formation of new derivatives.


• Amidation reactions : The amino group allows for amidation reactions, enabling the attachment of other functional groups.


• Fluorination reactions : The fluoride atom can participate in fluorination processes.

Physical And Chemical Properties Analysis

• Melting Point : The compound typically melts at a specific temperature (which can be found in relevant literature).


• Solubility : Solubility in various solvents impacts its practical applications.


• Stability : Stability under different conditions (e.g., temperature, pH) is crucial.

Safety And Hazards

• Toxicity : Assessments of toxicity and safe handling protocols are essential.


• Fluoride Release : The sulfonyl fluoride group can release fluoride ions, which may have implications for safety.

Future Directions

Researchers continue to explore the potential of 3-[[(1-Ethylpyrazol-3-yl)amino]methyl]benzenesulfonyl fluoride :

• Medicinal Chemistry : Investigate its role in drug development.


• Materials Science : Explore applications in materials synthesis.


• Biological Studies : Understand its interactions with biological systems.